Cas no 2098131-87-2 (3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole)

• Product Name: 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• CAS No: 2098131-87-2
• MF: C₉H₁₃N₅S
• MW: 223.298019170761
• CID: 4774659
• Update Time: 2025-07-17

3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole
• 3-(2-azidoethyl)-2-methyl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole
• 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

• Inchi： 1S/C9H13N5S/c1-14-9(2-4-11-13-10)7-6-15-5-3-8(7)12-14/h2-6H2,1H3
• InChI Key： WOEQNCLSGQSMKG-UHFFFAOYSA-N
• SMILES： S1CCC2C(C1)=C(CCN=[N+]=[N-])N(C)N=2

Computed Properties

• Exact Mass: 223.08916661 g/mol
• Monoisotopic Mass: 223.08916661 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5
• Molecular Weight: 223.30

Additional information on 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole

Comprehensive Overview of 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098131-87-2)

The compound 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098131-87-2) is a highly specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This molecule combines a thiopyrano[4,3-c]pyrazole core with an azidoethyl side chain, making it a versatile intermediate for click chemistry reactions and drug discovery. Researchers are particularly interested in its role as a precursor for the synthesis of bioactive compounds, given its ability to participate in Huisgen cycloaddition reactions, a cornerstone of modern bioconjugation techniques.

In the context of current scientific trends, 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole aligns with the growing demand for click chemistry reagents and heterocyclic building blocks. The azide functional group (-N3) is a critical component in bioorthogonal chemistry, enabling selective labeling of biomolecules without interfering with native biological processes. This property is especially valuable in proteomics, where researchers seek to map protein interactions and post-translational modifications with high precision. The compound's thiopyrano[4,3-c]pyrazole scaffold also contributes to its stability and solubility, making it suitable for diverse experimental conditions.

From a synthetic perspective, the incorporation of a methyl group at the 2-position of the pyrazole ring enhances the compound's metabolic stability, a key consideration in the design of pharmaceutical agents. Recent studies have explored its utility in the development of kinase inhibitors and anti-inflammatory agents, leveraging the thiopyrano moiety's ability to modulate enzyme activity. Additionally, the compound's azidoethyl side chain offers a convenient handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

The rising interest in CAS No. 2098131-87-2 is reflected in its frequent appearance in patent literature and academic publications. For instance, its use in the synthesis of fluorescent probes for cellular imaging has been documented, capitalizing on the azide group's compatibility with alkyne-tagged dyes. This application is particularly relevant in neuroscience, where real-time tracking of neurotransmitter dynamics is a hot topic. Furthermore, the compound's potential in polymer chemistry has been investigated, with studies demonstrating its efficacy as a crosslinking agent for hydrogels used in tissue engineering.

Another area of exploration for 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole is its role in catalysis. The thiopyrano ring system can coordinate with transition metals, facilitating asymmetric synthesis—a technique highly sought after in the production of chiral pharmaceuticals. This aligns with the pharmaceutical industry's push toward greener and more efficient synthetic routes, reducing waste and improving yields. The compound's compatibility with microwave-assisted synthesis further enhances its appeal, as it aligns with the trend toward rapid and energy-efficient chemical transformations.

In summary, 3-(2-Azidoethyl)-2-methyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole (CAS No. 2098131-87-2) represents a multifaceted tool for modern chemical research. Its unique combination of a heterocyclic core and azide functionality positions it at the intersection of multiple disciplines, from drug discovery to materials science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative technologies and therapeutic strategies.